(R)-N-(1-Amino-1,2-diphenylethyl)methanesulfonamide
Overview
Description
Scientific Research Applications
Analytical Chemistry Applications
In analytical chemistry, the role of sulfonamides and related compounds is crucial in developing chromatographic techniques, such as Hydrophilic Interaction Chromatography (HILIC). HILIC is a valuable alternative for the separation of polar, weakly acidic, or basic samples. The technique is characterized as normal-phase chromatography on polar columns in aqueous-organic mobile phases rich in organic solvents, such as acetonitrile. This method enhances ionization in mass spectrometry, making it popular for analyzing peptides, proteins, oligosaccharides, drugs, and metabolites (Jandera, 2011).
Biotechnological Applications
Methanotrophs, bacteria capable of using methane as their sole carbon source, highlight the biotechnological potential of methane and its derivatives. These microorganisms can produce single-cell protein, biopolymers, and other valuable products while sequestering greenhouse gases, showcasing the intersection of environmental science and biotechnology (Strong, Xie, & Clarke, 2015).
Environmental Science
In environmental science, the oxidation and emission of methane and its interaction with sulfonamide derivatives are of interest. Studies on methane's role in soils, its oxidation, and consumption provide insights into greenhouse gas management and the environmental impact of methane and its derivatives (Mer & Roger, 2001).
Organic Synthesis
In organic synthesis, sulfonamide derivatives, including methanesulfonamides, are integral to the development of novel reactions and materials. They serve as key intermediates in synthesizing a wide range of compounds with applications in medicine, agriculture, and materials science. For example, sulfonamide inhibitors have been extensively researched for their therapeutic potential, including as bacteriostatic antibiotics, in cancer treatment, and as components of drugs targeting various diseases (Gulcin & Taslimi, 2018).
Safety and Hazards
properties
IUPAC Name |
N-[(1R)-1-amino-1,2-diphenylethyl]methanesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O2S/c1-20(18,19)17-15(16,14-10-6-3-7-11-14)12-13-8-4-2-5-9-13/h2-11,17H,12,16H2,1H3/t15-/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HMOGQBNLPAVMMP-OAHLLOKOSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)NC(CC1=CC=CC=C1)(C2=CC=CC=C2)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CS(=O)(=O)N[C@](CC1=CC=CC=C1)(C2=CC=CC=C2)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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